N-(4-bromo-2-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H22BrN3O2S2/c1-12(2)6-8-24-19(26)18-16(7-9-27-18)23-20(24)28-11-17(25)22-15-5-4-14(21)10-13(15)3/h4-5,7,9-10,12H,6,8,11H2,1-3H3,(H,22,25)
• InChI Key: OMHLBUZDVONDHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)SC=C3
• Molecular Formula: C20H22BrN3O2S2
• Molecular Weight: 480.4 g/mol

Description

N-(4-bromo-2-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H22BrN3O2S2 and its molecular weight is 480.44. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromo-2-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromo-2-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

• A study by Hafez and El-Gazzar (2017) explored the synthesis of new 4-substituted thieno[3,2-d]pyrimidine derivatives, demonstrating potent anticancer activity against various human cancer cell lines, including breast, cervical, and colonic carcinoma cell lines. This indicates the potential application of such compounds in cancer research and therapy Hafez & El-Gazzar, 2017.

Dual Inhibitor Synthesis for Cancer Therapy

• Gangjee et al. (2008) synthesized compounds as potential dual inhibitors of thymidylate synthase and dihydrofolate reductase, showing high potency against these targets. This research underscores the therapeutic applications in designing cancer treatments Gangjee et al., 2008.

Structural Analysis and Crystallography

• Studies by Subasri et al. (2016, 2017) provided crystal structures of related acetamide compounds, offering insights into their molecular conformation and potential interaction mechanisms, crucial for drug design processes Subasri et al., 2016; Subasri et al., 2017.

Antibacterial and Antifungal Activities

• Research by Abdel‐Hafez (2010) on selenium-containing sulfa drugs, including derivatives with antibacterial activities, highlights the antimicrobial potential of these compounds, which could lead to new treatments for bacterial infections Abdel‐Hafez, 2010.

Novel Heterocyclic Compound Synthesis

• Abdel‐Latif et al. (2019) developed new polyheterocyclic ring systems derived from specific precursors, indicating the scope of these compounds in the development of new drugs with potential antibacterial properties Abdel‐Latif et al., 2019.

Antimicrobial and Antituberculosis Activity

• Soni and Patel (2017) synthesized and evaluated isoniazid clubbed pyrimidine derivatives for antimicrobial and antituberculosis activity, suggesting their use in combating tuberculosis and other microbial infections Soni & Patel, 2017.